Cas no 26459-70-1 (chloromaleo(fumaro)nitrile)

• Product name: chloromaleo(fumaro)nitrile
• CAS No: 26459-70-1
• MF: C₄HClN₂
• MW: 112.51700
• CID: 2931363
• PubChem ID: 93413

chloromaleo(fumaro)nitrile Chemical and Physical Properties

Names and Identifiers

• chloromaleo(fumaro)nitrile
• monochloromaleonitrile;Monochlormaleo(fumaro)nitril;1-chloro-1,2-dicyanoethylene;
• 2-chlorobut-2-enedinitrile
• DTXSID70871461
• 26459-70-1

• Inchi： InChI=1S/C4HClN2/c5-4(3-7)1-2-6/h1H
• InChI Key： VXBAYIAWNLPBHU-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 111.98300
• Monoisotopic Mass: 111.9828257Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.58000
• LogP: 1.15626